Cas no 1903046-86-5 (N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylquinoxaline-2-carboxamide)

N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylquinoxaline-2-carboxamide is a heterocyclic compound featuring a benzotriazine core fused with a quinoxaline carboxamide moiety. Its structural complexity, including the 6-fluoro substitution and the oxo-dihydrobenzotriazine scaffold, suggests potential utility in medicinal chemistry, particularly as a pharmacophore for targeting enzymes or receptors. The presence of the quinoxaline group may enhance binding affinity and selectivity, while the fluoro substituent could improve metabolic stability. This compound is of interest for research applications in drug discovery, especially in the development of kinase inhibitors or other therapeutic agents requiring precise molecular interactions. Its synthetic route and purity are critical for reproducible biological evaluation.
N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylquinoxaline-2-carboxamide structure
1903046-86-5 structure
Product Name:N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylquinoxaline-2-carboxamide
CAS No:1903046-86-5
MF:C18H13FN6O2
MW:364.3332259655
CID:6445049
PubChem ID:92128606
Update Time:2025-06-14

N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylquinoxaline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylquinoxaline-2-carboxamide
    • F6524-1089
    • 1903046-86-5
    • AKOS025389897
    • N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)quinoxaline-2-carboxamide
    • N-[2-(6-fluoro-4-oxo-1,2,3-benzotriazin-3-yl)ethyl]quinoxaline-2-carboxamide
    • N-[2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]quinoxaline-2-carboxamide
    • Inchi: 1S/C18H13FN6O2/c19-11-5-6-13-12(9-11)18(27)25(24-23-13)8-7-20-17(26)16-10-21-14-3-1-2-4-15(14)22-16/h1-6,9-10H,7-8H2,(H,20,26)
    • InChI Key: RYYBKIFJCYSJMZ-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C(N(CCNC(C1C=NC3C=CC=CC=3N=1)=O)N=N2)=O

Computed Properties

  • Exact Mass: 364.10840184g/mol
  • Monoisotopic Mass: 364.10840184g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 602
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 99.9Ų

N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylquinoxaline-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6524-1089-2μmol
N-[2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]quinoxaline-2-carboxamide
1903046-86-5
2μmol
$57.0 2023-09-08
Life Chemicals
F6524-1089-5μmol
N-[2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]quinoxaline-2-carboxamide
1903046-86-5
5μmol
$63.0 2023-09-08
Life Chemicals
F6524-1089-10μmol
N-[2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]quinoxaline-2-carboxamide
1903046-86-5
10μmol
$69.0 2023-09-08
Life Chemicals
F6524-1089-20μmol
N-[2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]quinoxaline-2-carboxamide
1903046-86-5
20μmol
$79.0 2023-09-08
Life Chemicals
F6524-1089-1mg
N-[2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]quinoxaline-2-carboxamide
1903046-86-5
1mg
$54.0 2023-09-08
Life Chemicals
F6524-1089-2mg
N-[2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]quinoxaline-2-carboxamide
1903046-86-5
2mg
$59.0 2023-09-08
Life Chemicals
F6524-1089-3mg
N-[2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]quinoxaline-2-carboxamide
1903046-86-5
3mg
$63.0 2023-09-08
Life Chemicals
F6524-1089-4mg
N-[2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]quinoxaline-2-carboxamide
1903046-86-5
4mg
$66.0 2023-09-08
Life Chemicals
F6524-1089-5mg
N-[2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]quinoxaline-2-carboxamide
1903046-86-5
5mg
$69.0 2023-09-08
Life Chemicals
F6524-1089-10mg
N-[2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]quinoxaline-2-carboxamide
1903046-86-5
10mg
$79.0 2023-09-08

N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylquinoxaline-2-carboxamide Related Literature

Additional information on N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylquinoxaline-2-carboxamide

Comprehensive Analysis of N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylquinoxaline-2-carboxamide (CAS No. 1903046-86-5)

The compound N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylquinoxaline-2-carboxamide, identified by its CAS No. 1903046-86-5, has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, with its unique structural features, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its quinoxaline and benzotriazine moieties, which are known for their diverse biological activities.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutics. The fluoro and oxo functional groups in this compound enhance its reactivity and bioavailability, making it a promising candidate for further study. The integration of AI-driven drug design and computational chemistry has further accelerated the exploration of such molecules, addressing common queries like "how to optimize drug-like properties" or "what are the latest advancements in heterocyclic chemistry."

The N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylquinoxaline-2-carboxamide structure is also being investigated for its potential role in targeting specific enzymes or receptors. This aligns with the growing trend of precision medicine and personalized therapeutics, topics frequently searched by professionals and students alike. Its carboxamide linkage adds versatility, enabling interactions with various biological targets.

From a synthetic perspective, the compound's CAS No. 1903046-86-5 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on high-throughput screening or fragment-based drug discovery often seek such compounds to expand their libraries. The inclusion of fluorine in the structure is particularly noteworthy, as fluorinated compounds are increasingly popular due to their metabolic stability and enhanced binding affinity.

Environmental and regulatory considerations are also pivotal in the discussion of this compound. With the rise of green chemistry initiatives, researchers are exploring sustainable synthesis routes for N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylquinoxaline-2-carboxamide. Questions like "how to reduce synthetic waste" or "what are eco-friendly alternatives for heterocyclic synthesis" are frequently addressed in contemporary literature.

In conclusion, CAS No. 1903046-86-5 represents a fascinating example of modern heterocyclic chemistry. Its potential applications in drug development, coupled with its structural complexity, make it a subject of ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for breakthroughs in therapeutic innovation and molecular design.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd